Cas no 156684-90-1 (1,2-Difluoro-3-(pentyloxy)benzene)

1,2-Difluoro-3-(pentyloxy)benzene structure
156684-90-1 structure
Product Name:1,2-Difluoro-3-(pentyloxy)benzene
CAS No:156684-90-1
MF:C11H14F2O
MW:200.225070476532
CID:91965
PubChem ID:19103800
Update Time:2025-04-18

1,2-Difluoro-3-(pentyloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Difluoro-3-(pentyloxy)benzene
    • 1-PETYLOXY-2,3-DIFLUOROBENZENE
    • 1-Pentyloxy-2,3-difluorobenzene
    • 2,3-difluoro-1-pentoxybenzene
    • A3442
    • AK119678
    • KB-216322
    • SureCN8753757
    • 3-Pentyloxy-1,2-difluorobenzene
    • Benzene, 1,2-difluoro-3-(pentyloxy)-
    • 1,2-difluoro-3-pentoxybenzene
    • pentyloxy-2,3-difluorobenzene
    • DTXSID00598119
    • 156684-90-1
    • AKOS015890526
    • TURDUWIAVOAIEL-UHFFFAOYSA-N
    • SCHEMBL8753757
    • MDL： MFCD12913616
    • Inchi： 1S/C11H14F2O/c1-2-3-4-8-14-10-7-5-6-9(12)11(10)13/h5-7H,2-4,8H2,1H3
    • InChI Key： TURDUWIAVOAIEL-UHFFFAOYSA-N
    • SMILES： FC1C(=CC=CC=1OCCCCC)F

Computed Properties

  • Exact Mass: 200.10132
  • Monoisotopic Mass: 200.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.065±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 230.6±20.0 ºC (760 Torr),
  • Flash Point: 100.1±17.7 ºC,
  • Refractive Index: 1.459
  • Solubility: Almost insoluble (0.018 g/l) (25 º C),
  • PSA: 9.23
  • LogP: 3.53380

1,2-Difluoro-3-(pentyloxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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1,2-Difluoro-3-(pentyloxy)benzene
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TRC
D078970-500mg
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 $ 190.00 2022-06-06
TRC
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Ambeed
A250080-5g
1,2-Difluoro-3-(pentyloxy)benzene
 156684-90-1 95+%
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 $203.0 2024-04-23
Crysdot LLC
CD12137726-10g
1,2-Difluoro-3-(pentyloxy)benzene
 156684-90-1 95+%
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 $299 2024-07-23

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